Cas no 696589-22-7 (3-(2-fluoro-4-methoxyphenyl)prop-2-enoic acid)

3-(2-Fluoro-4-methoxyphenyl)prop-2-enoic acid is a fluorinated phenylpropenoic acid derivative characterized by its unique structural features, including a fluorine substituent at the ortho position and a methoxy group at the para position of the phenyl ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The presence of the electron-withdrawing fluorine and electron-donating methoxy group enhances its reactivity in conjugate addition and cyclization reactions. Its crystalline form ensures high purity and stability, making it suitable for precision applications. The compound’s well-defined structure allows for predictable reactivity, facilitating its use in targeted synthetic pathways.

3-(2-fluoro-4-methoxyphenyl)prop-2-enoic acid structure

696589-22-7 structure

Product Name:3-(2-fluoro-4-methoxyphenyl)prop-2-enoic acid

CAS No:696589-22-7

MF:C₁₀H₉FO₃

MW:196.175066709518

CID:501981

PubChem ID:23083173

Update Time:2025-10-07

3-(2-fluoro-4-methoxyphenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

- 2-Propenoic acid,3-(2-fluoro-4-methoxyphenyl)-, (2E)-
- 2-FLUORO-4-METHOXYCINNAMIC ACID
- 3-(2-fluoro-4-methoxyphenyl)prop-2-enoic acid
- EN300-1859016
- CS-0100037
- AC-4179
- (E)-3-(2-fluoro-4-methoxyphenyl)prop-2-enoic acid
- SCHEMBL1920579
- 3-(2-Fluoro-4-methoxyphenyl)acrylicacid
- (2E)-3-(2-FLUORO-4-METHOXYPHENYL)PROP-2-ENOIC ACID
- AS-64663
- (E)-3-(2-Fluoro-4-methoxyphenyl)acrylic acid
- AKOS005064095
- 2-Propenoic acid,3-(2-fluoro-4-methoxyphenyl)-
- 3-(2-Fluoro-4-methoxyphenyl)acrylic acid
- 696589-22-7
- MFCD03002812
- 682805-00-1
- EN300-1457013
- Inchi： 1S/C10H9FO3/c1-14-8-4-2-7(9(11)6-8)3-5-10(12)13/h2-6H,1H3,(H,12,13)/b5-3+
- InChI Key： KDSPBZWHHBVYFN-HWKANZROSA-N
- SMILES： FC1C=C(C=CC=1/C=C/C(=O)O)OC

Computed Properties

Exact Mass: 196.05357
Monoisotopic Mass: 196.054
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 227
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 46.5A^2
XLogP3: 1.9

Experimental Properties

Density: 1.28 g/cm3
Boiling Point: 325ºC at 760 mmHg
Flash Point: 150.3ºC
Refractive Index: 1.571
PSA: 46.53
LogP: 1.93210

3-(2-fluoro-4-methoxyphenyl)prop-2-enoic acid Pricemore >>

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